Cas no 1293157-93-3 (N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide)

• Product Name: N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide
• CAS No: 1293157-93-3
• MF: C₁₇H₁₈N₂OS
• MW: 298.402622699738
• CID: 5451334
• PubChem ID: 61613175
• Update Time: 2025-10-30

N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanocyclohexylmethyl)benzo[b]thiophene-3-carboxamide
• EN300-26686539
• Z838157824
• AKOS010877047
• 1293157-93-3
• N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide

• Inchi： 1S/C17H18N2OS/c18-10-15(12-6-2-1-3-7-12)19-17(20)14-11-21-16-9-5-4-8-13(14)16/h4-5,8-9,11-12,15H,1-3,6-7H2,(H,19,20)
• InChI Key： FQDSQBINWXMFOK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(NC(C#N)C1CCCCC1)=O

Computed Properties

• Exact Mass: 298.11398438g/mol
• Monoisotopic Mass: 298.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.2±30.0 °C(Predicted)
• pka: 11.88±0.46(Predicted)

Additional information on N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide

N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide (CAS No. 1293157-93-3): An Overview of a Promising Compound in Medicinal Chemistry

N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide (CAS No. 1293157-93-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide is characterized by a benzothiophene core linked to a cyano-substituted cyclohexylmethyl group through an amide bond. The benzothiophene moiety is a heterocyclic aromatic compound consisting of a benzene ring fused to a thiophene ring. The presence of the cyano group and the cyclohexylmethyl substituent imparts unique electronic and steric properties to the molecule, which may contribute to its biological activity.

Several synthetic routes have been reported for the preparation of N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide. One common approach involves the reaction of 1-benzothiophene-3-carboxylic acid with cyano(cyclohexyl)methylamine in the presence of a coupling reagent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-hydroxybenzotriazole). This method provides good yields and is widely used in both academic and industrial settings. Another approach involves the condensation of cyano(cyclohexyl)methylamine with 1-benzothiophene-3-carboxaldehyde followed by reduction to form the amide bond.

Recent studies have highlighted the potential therapeutic applications of N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide has also been investigated for its anti-cancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and PI3K/Akt. These findings provide a strong rationale for further exploration of this compound as a potential anti-cancer agent.

Neuroprotective effects are another area where N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide has shown promise. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been found to reduce oxidative stress and prevent neuronal cell death. These neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and inhibit the activation of microglia, which are key contributors to neuroinflammation.

The pharmacokinetic properties of N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an orally administered drug. However, more detailed pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, N-[cyano(cyclohexyl)methyl]-1-benzothiophene-3-carboxamide (CAS No. 1293157-93-3) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its use in treating various diseases.